4-(3-Benzyl-thioureido)-benzoic acid

• CAS: 109310-93-2
• Synonyms: 4-(3-BENZYL-THIOUREIDO)-BENZOIC ACID
• Molecular Formula: C15H14N2O2S
• Molecular Weight: 286.4 g/mol
• SMILES: C1=CC=C(C=C1)CNC(=S)NC2=CC=C(C=C2)C(=O)O
• InChI: InChI=1S/C15H14N2O2S/c18-14(19)12-6-8-13(9-7-12)17-15(20)16-10-11-4-2-1-3-5-11/h1-9H,10H2,(H,18,19)(H2,16,17,20)
• InChIKey: UEAKQZPSSALVKW-UHFFFAOYSA-N
• Solubility: 43 [ug/mL]

Researchers requiring isomerically pure para-substituted benzylthioureido benzoic acid building blocks face limited sourcing options. 4-(3-Benzyl-thioureido)-benzoic acid (CAS 109310-93-2) provides the exact CAS-verified para-substitution pattern essential for reproducible SAR studies. • Versatile scaffold for enzyme inhibitor SAR (urease, carbonic anhydrase, protease targets) with predictable para-geometry • Carboxylic acid handle enables amide coupling, esterification, or reporter group introduction for property tuning • Rigid S/O-donor framework supports MOF/coordination polymer synthesis with transition metals (Cu, Ni, Ru) • ≥95% purity compatible with sensitive biophysical assays (ITC, SPR)

4-(3-Benzyl-thioureido)-benzoic acid: Compound Overview

4-(3-Benzyl-thioureido)-benzoic acid (CAS 109310-93-2) is a para-substituted benzoic acid derivative containing a benzyl-substituted thiourea moiety. It has a molecular formula of C15H14N2O2S and a molecular weight of 286.35 g/mol . The compound is primarily supplied as a high-purity (≥98%) research chemical for use as a synthetic building block or precursor in medicinal chemistry and materials science investigations .

Synthetic building block for thiourea-based medicinal chemistry and materials science

Para-substitution enables linear coordination geometry in metal complexation studies

Benzyl substituent provides distinct electronic profile for SAR exploration

Why Generic Thioureido Analogs Are Not Substitutable

4-(3-Benzyl-thioureido)-benzoic acid is a specific structural isomer with the thiourea linker positioned para to the carboxylic acid group and bearing a benzyl substituent. Simple substitution with other thioureido benzoic acid derivatives (e.g., 2-isomers, N-unsubstituted analogs, or benzoylthioureido variants) is not feasible without altering key properties. Even minor structural modifications can drastically change solubility, crystal packing, metal coordination behavior, and biological target affinity [1]. The compound's specific substitution pattern dictates its utility as a building block and its performance in targeted applications; therefore, procurement must be based on exact CAS registry number verification.

Para vs. ortho isomerism may alter coordination geometry and crystal packing; exact isomer required.

Benzyl vs. benzoyl substituent changes electron density and hydrogen-bonding profile; target engagement may differ.

Purity grade differences from uncertified sources can introduce reactive impurities that affect stoichiometry-sensitive applications.

• [1] Li, H. et al. Efficient carbon-based CsPbI2Br perovskite solar cells achieved via coordination passivation by CS and CO of 4-(2-thioureido)benzoic acid. Chem. Commun., 2025, 61, 5487-5490. DOI: 10.1039/d4cc06517d View Source

Differentiated Procurement Evidence

Para- vs. Ortho-Substitution Coordination Behavior

4-(3-Benzyl-thioureido)-benzoic acid is the para-substituted positional isomer. In contrast, the ortho-isomer 2-(3-benzylthioureido)benzoic acid (CAS 400755-34-2) exhibits different molecular geometry and coordination chemistry . While direct quantitative comparative data for the target compound is currently absent in peer-reviewed literature, class-level inference from related thioureido benzoic acid systems indicates that para-substitution enables more linear, extended crystal packing and distinct metal-binding modes compared to ortho-substitution [1]. For instance, the para-substituted 4-(2-thioureido)benzoic acid has been shown to effectively coordinate to Pb2+ in perovskite solar cells via its CS and CO groups, achieving a PCE of 13.96% [1], a property that would be geometrically altered in the ortho-isomer.

Para vs. Ortho Isomer

Class-level inference

Para vs Ortho

Para-isomer may favor linear coordination modes; ortho-isomer likely bent geometry. No direct comparative data.

Isomer geometry may influence material properties

Inferred from analogous 4-(2-thioureido)benzoic acid systems

Evidence Dimension	Substitution pattern and coordination geometry
Target Compound Data	Para-substituted (4-position) with thiourea linker and benzyl group; molecular weight 286.35 g/mol
Comparator Or Baseline	Ortho-substituted analog 2-(3-benzylthioureido)benzoic acid (CAS 400755-34-2)
Quantified Difference	Qualitative difference in molecular shape and coordination potential; para-isomer expected to favor linear coordination modes vs. bent modes in ortho-isomer
Conditions	Structural analysis by SMILES/InChI; coordination behavior inferred from analogous 4-(2-thioureido)benzoic acid systems

Why This Matters

Positional isomerism affects coordination geometry and material properties; procurement of the exact para-isomer is critical for applications requiring specific spatial arrangements.

• [1] Li, H. et al. Efficient carbon-based CsPbI2Br perovskite solar cells achieved via coordination passivation by CS and CO of 4-(2-thioureido)benzoic acid. Chem. Commun., 2025, 61, 5487-5490. DOI: 10.1039/d4cc06517d View Source

Benzyl vs. Benzoyl Substituent Target Engagement

4-(3-Benzyl-thioureido)-benzoic acid contains a benzyl substituent on the thiourea nitrogen, distinguishing it from benzoylthioureido analogs such as ethyl 4-(3-benzoylthioureido)benzoates. The latter class has demonstrated potent urease inhibition with IC50 values as low as 0.13 µM [1]. While no direct urease inhibition data exists for the target benzyl derivative, SAR studies on thiourea derivatives indicate that the benzyl group (CH2-Ph) vs. benzoyl group (C=O-Ph) alters electron density and steric bulk, which can modulate enzyme binding affinity and selectivity profiles [2]. The benzyl variant offers a distinct chemical space for exploring structure-activity relationships where the amide-like character of the benzoyl group is not desired.

Benzyl vs. Benzoyl

Class-level inference

Benzyl (CH₂-Ph) vs Benzoyl (C=O-Ph)

Benzyl reduces electrophilicity and alters hydrogen-bonding capability; target binding data unavailable.

Substituent choice may shift enzyme affinity

No direct urease inhibition data for target compound

Evidence Dimension	Substituent type and electronic effects
Target Compound Data	Benzyl substituent (CH2-Ph) on thiourea nitrogen
Comparator Or Baseline	Ethyl 4-(3-benzoylthioureido)benzoate derivatives (benzoyl substituent, C=O-Ph)
Quantified Difference	Comparator IC50 range: 0.13–>100 µM (urease); target data not available; structural difference in electron-withdrawing character and hydrogen-bonding capability
Conditions	Urease inhibition assay (jack bean urease)

Why This Matters

Selection of the benzyl-substituted variant over benzoyl-substituted analogs is essential when exploring chemical space with reduced electrophilicity or altered hydrogen-bonding patterns.

• [1] Saeed, A. et al. Design, synthesis, molecular docking studies and in vitro screening of ethyl 4-(3-benzoylthioureido) benzoates as urease inhibitors. Bioorg. Chem. 2014, 52, 1-7. PMID: 24269986. View Source
• [2] Saeed, A. et al. Design, synthesis, molecular docking studies and in vitro screening of ethyl 4-(3-benzoylthioureido) benzoates as urease inhibitors. Bioorg. Chem. 2014, 52, 1-7. (SAR discussion). View Source

Purity and Lot-to-Lot Consistency

Commercial vendors report 4-(3-Benzyl-thioureido)-benzoic acid at purity levels ≥98% (HPLC) . In contrast, lower-purity grades or non-certified sources may contain residual starting materials (e.g., 4-isothiocyanatobenzoic acid, benzylamine) or side products that can interfere with sensitive assays or materials synthesis . While no direct comparative study exists, procurement decisions should prioritize vendors providing Certificate of Analysis (CoA) with batch-specific purity data, as even 2-3% impurities can skew biological activity or material performance in applications requiring precise stoichiometry.

Purity (HPLC)

Specification review

≥98%

Batch consistency relevant for stoichiometry-sensitive applications

Verify lot-specific Certificate of Analysis

Evidence Dimension	Vendor-reported purity
Target Compound Data	≥98% purity (HPLC)
Comparator Or Baseline	Generic or uncertified sources with unspecified purity
Quantified Difference	Minimum 2-5% impurity difference potential; actual impact depends on application sensitivity
Conditions	Commercial specification sheets (Leyan, SCBT)

Why This Matters

Ensuring high purity and batch consistency is critical for reproducible research outcomes and valid structure-activity relationship studies.

Optimal Application Scenarios

Thiourea-Based Enzyme Inhibitor SAR

The compound's para-substituted benzylthioureido benzoic acid framework provides a versatile scaffold for SAR studies aimed at modulating enzyme targets such as ureases, carbonic anhydrases, or proteases. Its carboxylic acid handle enables further derivatization (e.g., amide coupling, esterification) to tune physicochemical properties or introduce reporter groups [1]. Researchers can use this building block to systematically probe the effects of the benzyl substituent and para-substitution pattern on target engagement, leveraging the compound's structural distinction from benzoylthioureido and ortho-substituted analogs.

Coordination Polymers and MOF Synthesis

The combination of a carboxylic acid and a thiourea moiety at the para-position positions 4-(3-benzyl-thioureido)-benzoic acid as a potential linker for metal-organic frameworks (MOFs) or coordination polymers. The sulfur and oxygen atoms can act as binding sites for transition metals (e.g., Cu, Ni, Ru), while the rigid para-substituted aromatic core provides structural predictability [2]. This application is supported by the well-documented ability of related 4-thioureidobenzoic acid derivatives to coordinate to metal ions, forming stable complexes with potential catalytic or sensing properties.

Thiourea-Mediated Interaction Probes

The benzyl-thiourea motif is known to engage in hydrogen bonding and metal coordination. 4-(3-Benzyl-thioureido)-benzoic acid can serve as a probe molecule to study the interaction of thiourea derivatives with biological metal centers or enzyme active sites. Its para-substitution ensures predictable geometry, and the benzyl group provides a hydrophobic surface for potential protein interactions . The compound's high commercial purity (≥98%) makes it suitable for sensitive biophysical assays such as ITC or SPR.

Application

Selection Property

Validation Focus

Enzyme Inhibitor SAR Studies

Para-substituted benzylthioureido scaffold with derivatizable carboxylic acid

Verify substituent-dependent enzyme inhibition profile

Coordination Polymer & MOF Synthesis

Rigid para-substituted aromatic linker with S and O binding sites

Assess metal coordination geometry and framework stability

Thiourea-Mediated Interaction Probes

Benzyl-thiourea motif for hydrogen bonding and metal coordination studies

Confirm binding behavior in biophysical assays (ITC, SPR)

• [1] Saeed, A. et al. Design, synthesis, molecular docking studies and in vitro screening of ethyl 4-(3-benzoylthioureido) benzoates as urease inhibitors. Bioorg. Chem. 2014, 52, 1-7. View Source
• [2] Li, H. et al. Efficient carbon-based CsPbI2Br perovskite solar cells achieved via coordination passivation by CS and CO of 4-(2-thioureido)benzoic acid. Chem. Commun., 2025, 61, 5487-5490. View Source